Cas no 1421475-38-8 (2-(2-chlorophenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one)

• Product Name: 2-(2-chlorophenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one
• CAS No: 1421475-38-8
• MF: C₁₇H₁₈ClN₃O₂
• MW: 331.796722888947
• CID: 5402074
• Update Time: 2025-07-02

2-(2-chlorophenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-1-(4-pyrazin-2-yloxypiperidin-1-yl)ethanone
• 2-(2-chlorophenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C17H18ClN3O2/c18-15-4-2-1-3-14(15)16(22)12-21-9-5-13(6-10-21)23-17-11-19-7-8-20-17/h1-4,7-8,11,13H,5-6,9-10,12H2
• InChI Key： ZWCAEBSLVUJKMJ-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=CN=C2)CC1)C(=O)C1=CC=CC=C1Cl

Additional information on 2-(2-chlorophenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one

Research Brief on 2-(2-chlorophenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one (CAS: 1421475-38-8)

In recent years, the compound 2-(2-chlorophenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one (CAS: 1421475-38-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The purpose of this research brief is to provide an updated overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-(2-chlorophenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These efforts have facilitated a deeper understanding of its chemical properties and stability under various conditions.

Recent investigations into the biological activity of this compound have revealed its potential as a modulator of key signaling pathways. Specifically, it has been identified as a potent inhibitor of certain kinases, which play a critical role in cell proliferation and survival. In vitro studies have demonstrated its efficacy in suppressing the growth of cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary in vivo studies have shown promising results in animal models, with minimal observed toxicity at therapeutic doses.

One of the most notable aspects of 2-(2-chlorophenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one is its selectivity for specific molecular targets. This selectivity reduces the likelihood of off-target effects, which is a common challenge in drug development. Researchers have also explored its potential in combination therapies, where it has shown synergistic effects with other anticancer agents, enhancing overall treatment efficacy.

Despite these promising findings, several challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and long-term safety profiles need to be addressed in future studies. Ongoing research is focused on optimizing the pharmacokinetic properties of the compound and evaluating its performance in more complex biological systems.

In conclusion, 2-(2-chlorophenyl)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one represents a compelling candidate for further investigation in the field of chemical biology and drug development. Its unique structural and functional properties, combined with its promising biological activity, make it a valuable subject of ongoing research. Future studies will likely focus on translating these findings into clinical applications, paving the way for novel therapeutic interventions.